Cas no 836678-81-0 (1H-Pyrrolo[2,3-c]pyridine-4-carboxylic acid,2,3-dihydro-1,7-bis(phenylmethyl)-5-[1-(1-piperidinyl)heptyl]-, methylester)

• Product name: 1H-Pyrrolo[2,3-c]pyridine-4-carboxylic acid,2,3-dihydro-1,7-bis(phenylmethyl)-5-[1-(1-piperidinyl)heptyl]-, methylester
• CAS No: 836678-81-0
• MF: C₃₅H₄₅N₃O₂
• MW: 539.750709295273
• CID: 1811811

1H-Pyrrolo[2,3-c]pyridine-4-carboxylic acid,2,3-dihydro-1,7-bis(phenylmethyl)-5-[1-(1-piperidinyl)heptyl]-, methylester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-c]pyridine-4-carboxylic acid,2,3-dihydro-1,7-bis(phenylmethyl)-5-[1-(1-piperidinyl)heptyl]-, methylester
• 1H-Pyrrolo[2,3-c]pyridine-4-carboxylic acid, 2,3-dihydro-1,7-bis(phenylmethyl)-5-[1-(1-piperidinyl)heptyl]-, methyl ester

• Inchi： 1S/C35H45N3O2/c1-3-4-5-13-20-31(37-22-14-8-15-23-37)33-32(35(39)40-2)29-21-24-38(26-28-18-11-7-12-19-28)34(29)30(36-33)25-27-16-9-6-10-17-27/h6-7,9-12,16-19,31H,3-5,8,13-15,20-26H2,1-2H3
• InChI Key： ITUWCTAISICCAJ-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=CC=C2)=NC(C(N2CCCCC2)CCCCCC)=C(C(OC)=O)C2CCN(CC3=CC=CC=C3)C1=2

Experimental Properties

• Density: 1.113±0.06 g/cm3(Predicted)
• Boiling Point: 677.0±55.0 °C(Predicted)
• pka: 6.67±0.10(Predicted)